Cas no 896311-17-4 (N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylnaphthalene-2-sulfonamide)

• Product Name: N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylnaphthalene-2-sulfonamide
• CAS No: 896311-17-4
• MF: C₂₁H₂₀N₂O₄S
• MW: 396.459504127502
• CID: 6309018
• PubChem ID: 16829583
• Update Time: 2025-06-08

N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylnaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylnaphthalene-2-sulfonamide
• 896311-17-4
• HMS3011N05
• SMR000808639
• AKOS024658672
• N-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]naphthalene-2-sulfonamide
• F2541-0109
• N-(1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)naphthalene-2-sulfonamide
• MLS001235056
• CHEMBL1378297

• Inchi： 1S/C21H20N2O4S/c1-27-19-9-7-18(8-10-19)23-14-17(13-21(23)24)22-28(25,26)20-11-6-15-4-2-3-5-16(15)12-20/h2-12,17,22H,13-14H2,1H3
• InChI Key： IOWUDJQOZKRGON-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=CC=CC=2C=1)(NC1CC(N(C2C=CC(=CC=2)OC)C1)=O)(=O)=O

Computed Properties

• Exact Mass: 396.11437830g/mol
• Monoisotopic Mass: 396.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 2-naphthalene sulfonic acids and derivatives

Additional information on N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylnaphthalene-2-sulfonamide

Introduction to N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylnaphthalene-2-sulfonamide (CAS No. 896311-17-4)

N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylnaphthalene-2-sulfonamide, with the CAS number 896311-17-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structure of this molecule incorporates several key functional groups, including a naphthalene core, a pyrrolidine ring system, and a sulfonamide moiety, which collectively contribute to its unique chemical and biological properties.

The naphthalene moiety in N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylnaphthalene-2-sulfonamide is a well-known aromatic ring system that is frequently employed in medicinal chemistry due to its stability and ability to interact with biological targets. The presence of the pyrrolidine ring adds another layer of complexity to the molecule, as this heterocyclic structure is often found in biologically active compounds. The sulfonamide group is particularly noteworthy, as it is a common pharmacophore that enhances the solubility and bioavailability of drug candidates while also interacting with biological receptors.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives for therapeutic applications. These compounds have shown potential in various pharmacological contexts, including anti-inflammatory, antimicrobial, and anticancer agents. The specific arrangement of functional groups in N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylnaphthalene-2-sulfonamide makes it an intriguing candidate for further investigation. The combination of the naphthalene, pyrrolidine, and sulfonamide moieties suggests that this compound may exhibit multiple modes of action, which could be advantageous in developing multifunctional drugs.

The synthesis of N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylnaphthalene-2-sulfonamide involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of key intermediates, such as the naphthalene derivative and the pyrrolidine scaffold. These intermediates are then coupled together through transition metal-catalyzed reactions or other synthetic methodologies. The introduction of the sulfonamide group is usually achieved through nucleophilic substitution reactions or other functionalization strategies. Each step in the synthesis must be meticulously controlled to ensure high yield and purity, which are critical for subsequent biological evaluation.

The biological activity of N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylnaphthalene-2-sulfonamide has been the focus of several recent studies. Researchers have been particularly interested in its potential as an inhibitor of enzymes that play a role in inflammatory pathways. In vitro studies have demonstrated that this compound can modulate the activity of key enzymes such as COX-2 and LOX, which are implicated in the pathogenesis of inflammation. Additionally, preliminary data suggest that it may have effects on other signaling pathways involved in disease progression.

The structural features of N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylnaphthalene-2-sulfonamide make it an attractive scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and molecular dynamics simulations, researchers can predict how this compound interacts with biological targets at the atomic level. These insights can guide the optimization process by identifying key residues that contribute to binding affinity and selectivity. Such computational approaches are increasingly integral to modern drug discovery pipelines, enabling faster and more efficient development of novel therapeutics.

In conclusion, N-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylnaphthalene-2-sulfonamide (CAS No. 896311-17-4) represents a promising lead compound for further pharmacological exploration. Its unique structural composition, encompassing a naphthalene, a pyrrolidine, and a sulfonamide moiety, positions it as a versatile candidate for developing new drugs targeting various diseases. Ongoing research efforts are expected to yield valuable insights into its mechanism of action and potential therapeutic applications.